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Compound of Interest

Compound Name:
Ethyl 2-methyl-4-oxocyclohex-2-

enecarboxylate

Cat. No.: B1359784 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
methyl-4-oxocyclohex-2-enecarboxylate
This guide provides immediate safety, operational, and disposal information for laboratory

personnel working with Ethyl 2-methyl-4-oxocyclohex-2-enecarboxylate (CAS: 487-51-4).

The following procedures are designed to ensure the safe handling of this chemical and to

provide clear, step-by-step guidance for routine use and emergency situations.

Physicochemical Properties
Property Value

Molecular Formula C₁₀H₁₄O₃

Molar Mass 182.22 g/mol

Appearance Colorless to Yellow clear liquid

Density 1.078 g/mL at 25 °C[1]

Boiling Point 268-272 °C[1]

Flash Point >230°F (>110°C)[1]

Storage Temperature 2-8°C in a refrigerator[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl 2-methyl-4-oxocyclohex-2-enecarboxylate is classified as a hazardous substance. It is

harmful if inhaled, ingested, or comes into contact with skin, and may cause sensitization by

inhalation and skin contact[1].

Hazard Recommended PPE

Inhalation
Use in a well-ventilated area, preferably in a

chemical fume hood.

Skin Contact

Chemical-resistant gloves (e.g., nitrile or

neoprene). Wear a lab coat or other protective

clothing.

Eye Contact
Safety goggles with side shields or a face

shield.

Ingestion Do not eat, drink, or smoke in laboratory areas.

Standard Operating Procedure for Handling
1. Preparation:

Ensure a chemical fume hood is operational.

Gather all necessary materials, including the chemical, glassware, and required solvents.

Put on the appropriate Personal Protective Equipment (PPE) as outlined above.

2. Handling:

Conduct all work within the chemical fume hood.

Avoid direct contact with the chemical. Use appropriate tools for transfer.

Keep the container tightly closed when not in use.
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3. Post-Handling:

Clean the work area thoroughly.

Remove and properly dispose of contaminated PPE.

Wash hands thoroughly with soap and water.
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Emergency Procedures: Chemical Spill
1. Immediate Response:

Alert others in the immediate vicinity.

If the spill is large or involves a fire, evacuate the area and call for emergency response.

2. Containment and Cleanup (for small spills):

Ensure you are wearing the appropriate PPE.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Carefully collect the absorbed material into a labeled, sealed container for hazardous waste.

3. Decontamination:

Decontaminate the spill area with a suitable cleaning agent.

Properly dispose of all contaminated materials, including cleaning supplies and PPE.
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All waste containing Ethyl 2-methyl-4-oxocyclohex-2-enecarboxylate must be treated as

hazardous waste.

Chemical Waste: Collect in a clearly labeled, sealed, and compatible container.

Contaminated Materials: Any materials that have come into contact with the chemical,

including PPE, absorbent materials, and cleaning supplies, must also be disposed of as

hazardous waste.

Disposal Method: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing[3]. Do not discharge to sewer

systems[3]. Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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